Cas no 2098045-55-5 (2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine)

• Product name: 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2098045-55-5
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5725221
• PubChem ID: 121211745

2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine
• F2198-2172
• 2098045-55-5
• 2-(5-methyl-1-prop-2-ynylpyrazol-3-yl)pyridine
• AKOS026721896
• Pyridine, 2-[5-methyl-1-(2-propyn-1-yl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C12H11N3/c1-3-8-15-10(2)9-12(14-15)11-6-4-5-7-13-11/h1,4-7,9H,8H2,2H3
• InChI Key： TVTKCTZCDSOGER-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(C)=CC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 326.2±37.0 °C(Predicted)
• pka: 2.19±0.19(Predicted)

Additional information on 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098045-55-5)

The compound 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098045-55-5) is a pyrazole-pyridine hybrid molecule that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research and material science. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out for its unique structural features and potential biological activities. Researchers and industry professionals are actively exploring its synthesis, properties, and applications, making it a hot topic in organic chemistry and medicinal chemistry forums.

One of the key reasons behind the growing interest in 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine is its potential as a building block for more complex molecules. The presence of both pyrazole and pyridine rings in its structure offers multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This adaptability makes it highly valuable in the design of small-molecule inhibitors, ligands for metal complexes, and even fluorescent probes for imaging applications. Its CAS number, 2098045-55-5, is frequently searched in chemical databases, reflecting its relevance in contemporary research.

In the context of drug discovery, 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine has been investigated for its potential interactions with biological targets. The pyrazole moiety is known for its ability to mimic peptide bonds, making it a promising scaffold for kinase inhibitors and GPCR modulators. Meanwhile, the pyridine ring enhances solubility and bioavailability, addressing one of the major challenges in developing effective therapeutics. Recent studies have highlighted its role in the synthesis of anticancer agents and anti-inflammatory compounds, aligning with the current focus on precision medicine and targeted therapies.

Beyond pharmaceuticals, 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine has found applications in material science. Its conjugated system and electron-rich nature make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The prop-2-yn-1-yl group further allows for click chemistry modifications, facilitating the development of functional materials with enhanced performance. This dual utility in both life sciences and advanced materials underscores its interdisciplinary significance.

The synthesis of 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine typically involves multi-step reactions, including cyclization and cross-coupling methodologies. Researchers are continually optimizing these processes to improve yields and reduce environmental impact, reflecting the broader trend toward green chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring high purity and consistency for research and industrial applications.

As the scientific community delves deeper into the properties of 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine, its commercial availability has become a common query among chemists. Suppliers often list it under its CAS number, 2098045-55-5, alongside related derivatives. The compound's stability under various conditions and compatibility with common reagents further enhance its appeal for high-throughput screening and combinatorial chemistry.

In summary, 2-(5-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098045-55-5) represents a compelling example of modern heterocyclic chemistry. Its multifaceted applications, from drug development to advanced materials, position it as a molecule of enduring interest. With ongoing research uncovering new possibilities, this compound is poised to remain at the forefront of innovation in chemical sciences.